Cas no 1060802-93-8 (6-(TRIFLUOROMETHYL)-1H-PYRROLO[2,3-B]PYRIDINE)

6-(TRIFLUOROMETHYL)-1H-PYRROLO[2,3-B]PYRIDINE structure

1060802-93-8 structure

Product Name:6-(TRIFLUOROMETHYL)-1H-PYRROLO[2,3-B]PYRIDINE

CAS No:1060802-93-8

MF:C₈H₅F₃N₂

MW:186.133911848068

MDL:MFCD06659669

CID:2102102

PubChem ID:46856426

Update Time:2025-04-21

6-(TRIFLUOROMETHYL)-1H-PYRROLO[2,3-B]PYRIDINE Chemical and Physical Properties

Names and Identifiers

- 6-(TRIFLUOROMETHYL)-1H-PYRROLO[2,3-B]PYRIDINE
- 6-(TrifluoroMethyl)-7-azaindole
- 6-TRIFLUOROMETHYL-1H-PYRROLO[2,3-B]PYRIDINE
- 6-TrifluoroMethyl-7-azaindole-2-carbaldehyde
- 1H-pyrrolo[2,3-b]pyridine, 6-(trifluoroMethyl)-
- DTXSID20676822
- SY035625
- AKOS006293133
- 1060802-93-8
- PS-16815
- MFCD06659669
- AB26049
- SCHEMBL12246354
- CS-0183197
- FGVVPECRYQTHBY-UHFFFAOYSA-N
- D79085
- MDL： MFCD06659669
- Inchi： 1S/C8H5F3N2/c9-8(10,11)6-2-1-5-3-4-12-7(5)13-6/h1-4H,(H,12,13)
- InChI Key： FGVVPECRYQTHBY-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C2C=CNC2=N1)(F)F

Computed Properties

Exact Mass: 186.04048265g/mol
Monoisotopic Mass: 186.04048265g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 28.7Å²

Experimental Properties

Density: 1.447±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (3.5 g/l) (25 º C),

6-(TRIFLUOROMETHYL)-1H-PYRROLO[2,3-B]PYRIDINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM149381-1g	6-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	1060802-93-8	95%+	1g	$556	2021-06-09
Chemenu	CM149381-5g	6-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	1060802-93-8	95%+	5g	$1496	2021-06-09
Chemenu	CM149381-10g	6-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	1060802-93-8	95%+	10g	$1964	2021-06-09
TRC	T897065-1mg	6-Trifluoromethyl-1H-pyrrolo[2,3-b]pyridine	1060802-93-8		1mg	$ 50.00	2022-06-02
TRC	T897065-2mg	6-Trifluoromethyl-1H-pyrrolo[2,3-b]pyridine	1060802-93-8		2mg	$ 65.00	2022-06-02
TRC	T897065-10mg	6-Trifluoromethyl-1H-pyrrolo[2,3-b]pyridine	1060802-93-8		10mg	$ 135.00	2022-06-02
Chemenu	CM149381-1g	6-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	1060802-93-8	95%+	1g	$***	2023-04-03
eNovation Chemicals LLC	Y1225782-5g	6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	1060802-93-8	95%	5g	$1660	2024-06-03
eNovation Chemicals LLC	D684084-100mg	6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	1060802-93-8	97%	100mg	$160	2024-07-21
eNovation Chemicals LLC	D684084-250MG	6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine	1060802-93-8	97%	250mg	$255	2024-07-21

6-(TRIFLUOROMETHYL)-1H-PYRROLO[2,3-B]PYRIDINE Related Literature

1. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

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